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Compound of Interest

Compound Name: Massoia Lactone

Cat. No.: B031516

For Researchers, Scientists, and Drug Development Professionals

Massoia lactone, a naturally occurring d-lactone primarily derived from the bark of the
Cryptocarya massoy tree, has garnered significant scientific interest due to its diverse and
potent biological activities.[1][2] This technical guide provides an in-depth overview of the
biological effects of massoia lactone, with a focus on its antifungal, antibiofilm, insecticidal,
cytotoxic, and immunomodulatory properties. The information is presented to support further
research and development of this promising bioactive compound.

Antifungal and Antibiofilm Activity

Massoia lactone, particularly the C-10 homolog, exhibits robust antifungal and antibiofilm
activity against a wide range of fungal pathogens, including those affecting crops and causing
human infections.[1][3][4][5]

Quantitative Antifungal and Antibiofilm Data

The following tables summarize the quantitative data on the antifungal and antibiofilm efficacy
of massoia lactone and its essential oil.

Table 1: Antifungal Activity of Massoia Lactone and Massoia Essential Oil
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Fungal .
. Agent Concentration Effect Reference
Species
Fusarium C10 Massoia Complete growth
. 100 mg/L N [4]
graminearum Lactone inhibition
Fusarium Massoia Complete growth
] ) ) 100 mg/L o [4]
graminearum Essential Qil inhibition
Aspergillus C10 Massoia Antifungal
0.1 mg/mL o [6]
flavus Lactone activity observed
Antifungal
] ) activity observed
Aspergillus Massoia ) o
) ] 0.1 mg/mL in agar dilution [6]
flavus Essential Oll _
and mycelial
growth assays
Antifungal
Aspergillus Massoia activity observed
o 2.5 mg/mL o [6]
flavus Essential Oll in disc diffusion
assay
) ) C-10 Massoia 0.026 pg/mL Anti-biofilm
Candida albicans o [718]
Lactone (IC50) activity
] ) Massoia 0.074% viv Anti-biofilm
Candida albicans ] ] o [8]
Essential Oil (IC50) activity
Candida C-10 Massoia 84.21% inhibition
o 1% wiv [5]
tropicalis Lactone of fungal growth

Table 2: Antibiofilm Activity of C-10 Massoia Lactone
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Microbial %
Species/Biofil Concentration Inhibition/Degr  Biofilm Phase Reference
m Type adation
Candida )

o 1% wiv 80.23% Intermediate [5]
tropicalis
Candida )

o 0.125% wiv 70.21% Intermediate [5]
tropicalis
Candida

o 1% wiv 74.23% Mature [5]
tropicalis

Polymicrobial (S.

mutans, S. ]
o Degradation
sanguinis, L. 0.25% viv Mature 9]
] ] observed
acidophilus, A.
Viscosus)
Dual-species (P. o
. 0.09% viv Inhibition of
aeruginosa, S. o ] - [10]
(MBIC50) biofilm formation

aureus)

Dual-species (P. )
. Degradation of
aeruginosa, S. 0.01% viv o - [10]
preformed biofilm
aureus)

Mechanism of Antifungal Action

Massoia lactone exerts its antifungal effects through a multi-targeted mechanism, leading to
fungal cell death.[3][11] The primary modes of action include:

» Disruption of Cell Membrane Integrity: Massoia lactone induces pore formation in the fungal
cell membrane, leading to the leakage of intracellular components.[3][11]

e Ergosterol Content Reduction: It interferes with the synthesis of ergosterol, a vital component
of the fungal cell membrane, further compromising membrane integrity.[3][11]

¢ Induction of Oxidative Stress: The compound causes a rise in intracellular reactive oxygen
species (ROS) levels, leading to cellular damage.[3][11]
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« Inhibition of Hyphal Growth and Spore Germination: Massoia lactone effectively prevents
the morphological transitions essential for fungal invasion and proliferation.[3][11]

» Downregulation of Mycotoxin Biosynthesis Genes: In Fusarium graminearum, it has been
shown to downregulate the Tril0 gene, which is involved in the production of deoxynivalenol
and 15-acetyl-deoxynivalenol.[4]
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Antifungal mechanism of massoia lactone.

Experimental Protocols

o Preparation of Media: Prepare a suitable fungal growth medium (e.g., Potato Dextrose Agar)
and autoclave.
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Incorporation of Massoia Lactone: While the medium is still molten (approximately 45-
50°C), add various concentrations of massoia lactone (dissolved in a suitable solvent like
DMSO, ensuring the final solvent concentration is non-inhibitory). Pour the agar into sterile
Petri dishes.

Inoculation: Once the agar has solidified, place a standardized fungal inoculum (e.g., a
mycelial plug or a spore suspension) at the center of each plate.

Incubation: Incubate the plates at the optimal temperature for the specific fungus (e.g., 25°C)
for a defined period (e.g., 7 days).

Assessment: Measure the diameter of fungal growth and compare it to a control plate
(containing only the solvent) to determine the percentage of inhibition. The minimum
inhibitory concentration (MIC) is the lowest concentration that completely inhibits visible
growth.[4]

Preparation of Inoculum: Grow the fungal strain in a suitable broth (e.g., Sabouraud
Dextrose Broth) and adjust the cell density to a standard concentration (e.g., 1 x 10"6
cells/mL).

Plate Preparation: Add the fungal inoculum to the wells of a 96-well microtiter plate.

Addition of Massoia Lactone: Add serial dilutions of massoia lactone to the wells. Include
positive (fungus with no treatment) and negative (broth only) controls.

Incubation: Incubate the plate under conditions that promote biofilm formation (e.g., 37°C for
24-48 hours).

Quantification: After incubation, wash the wells to remove planktonic cells. The remaining
biofilm can be quantified using methods such as the crystal violet assay or the XTT reduction
assay. The absorbance is read using a microplate reader, and the percentage of biofilm
inhibition is calculated relative to the positive control.[5]
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Workflow for biofilm inhibition assay.
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Insecticidal Activity

Massoia lactone and its essential oil have demonstrated notable insecticidal properties,
particularly larvicidal activity against mosquito species.

Quantitative Insecticidal Data

Table 3: Larvicidal Activity of Massoia Lactone and Massoia Essential Oil against Aedes

albopictus
Concentration Larvicidal Activity
Agent Reference
(ng/mL) (%)
Massoia Essential Oil 50 95.0 [12]
Massoia Essential Oll 25 37.5 [12]
C10 Massoia Lactone 25 > 80 [12]
C12 Massoia Lactone 25 >80 [12]
Cytotoxic Activity

While showing promise as an antimicrobial agent, it is crucial to consider the cytotoxic potential
of massoia lactone. Studies have indicated dose-dependent cytotoxic effects on various cell
lines.[1]

Quantitative Cytotoxicity Data

Table 4: Cytotoxicity of Massoia Lactone and Massoia Essential Oil
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Cell Line Agent IC50 (pg/mL) Reference
Fibroblast cells C10 Massoia Lactone 11.29 [7]
Fibroblast cells Massoia Essential Oil 26.07 [7]

Vero cells C10 Massoia Lactone 28.35 [7]

Vero cells Massoia Essential Oil 37.34 [7]
Fibroblast cells Massoia Oily Extract 46.13 [13]
Fibroblast cells Massoia Solid Extract 53.03 [13]

Vero cells Massoia Oily Extract 43.59 [13]

Vero cells Massoia Solid Extract ~ 153.05 [13]

Immunomodulatory Effects

Massoia lactone and its extracts have been shown to modulate the immune response,
specifically by enhancing macrophage phagocytic activity.[7][14][15]

o Enhanced Phagocytosis: Both in vitro and in vivo studies have demonstrated that massoia
bark infusion significantly increases the phagocytic activity of macrophages.[14] Massoia
essential oil and C-10 massoia lactone also increased the phagocytosis activity of mouse
macrophages against latex beads and Candida albicans.[7][8]

» No Effect on Lymphocyte Proliferation: In an in vitro lymphocyte proliferation assay, massoia
bark extract did not show a proliferative effect on lymphocytes, suggesting a more targeted
effect on the innate immune system.[7][13]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9654741/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9654741/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9654741/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9654741/
https://www.researchgate.net/publication/303788096_Immunomodulatory_effect_of_Massoia_bark_extract_and_the_cytotoxicity_activity_against_fibroblast_and_vero_cells_in_vitro
https://www.researchgate.net/publication/303788096_Immunomodulatory_effect_of_Massoia_bark_extract_and_the_cytotoxicity_activity_against_fibroblast_and_vero_cells_in_vitro
https://www.researchgate.net/publication/303788096_Immunomodulatory_effect_of_Massoia_bark_extract_and_the_cytotoxicity_activity_against_fibroblast_and_vero_cells_in_vitro
https://www.researchgate.net/publication/303788096_Immunomodulatory_effect_of_Massoia_bark_extract_and_the_cytotoxicity_activity_against_fibroblast_and_vero_cells_in_vitro
https://www.benchchem.com/product/b031516?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9654741/
https://www.mdpi.com/2218-0532/86/2/19
https://www.researchgate.net/publication/316461607_In_vitro_Evaluation_of_Massoia_Bark_Essential_Oil_and_C-10_Massoialactone_Potency_as_Immunomodulator
https://www.mdpi.com/2218-0532/86/2/19
https://www.benchchem.com/product/b031516?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9654741/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4971958/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9654741/
https://www.researchgate.net/publication/303788096_Immunomodulatory_effect_of_Massoia_bark_extract_and_the_cytotoxicity_activity_against_fibroblast_and_vero_cells_in_vitro
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Immune Cells Immune Response

Massoia Lactone/Extract .
) Macrophage Increased Phagocytosis
activates b

Massoia Lactone
/Extract

No effect on »

Lymphocyte No Proliferation

Click to download full resolution via product page

Immunomodulatory effects of massoia lactone.

Conclusion

Massoia lactone is a multifaceted bioactive compound with significant potential in various
applications, including agriculture, food preservation, and pharmaceuticals.[1] Its potent
antifungal and antibiofilm activities, coupled with its insecticidal properties, make it a strong
candidate for the development of novel, nature-derived control agents. However, its cytotoxic
effects necessitate careful dose-response studies and toxicological evaluation for any
therapeutic applications.[1] Further research is warranted to fully elucidate the mechanisms of
action, explore potential synergistic effects with other compounds, and optimize its application

for various industrial and medicinal purposes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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